Cas no 117903-09-0 (Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-)

• Product name: Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-
• CAS No: 117903-09-0
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 153523
• PubChem ID: 3088392

Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-
• N-[4-(3-methyl-6-oxo-1H-pyridazin-4-yl)phenyl]acetamide
• N-(4-(1,6-Dihydro-3-methyl-6-oxo-pyridazinyl)phenyl)acetamide
• DTXSID50151950
• 5-(p-Acetylaminophenyl)-6-methyl-3(2H)-pyridazinone
• 117903-09-0
• Acetamide, N-(4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl)-

• Inchi： InChI=1S/C13H13N3O2/c1-8-12(7-13(18)16-15-8)10-3-5-11(6-4-10)14-9(2)17/h3-7H,1-2H3,(H,14,17)(H,16,18)
• InChI Key： BIQIUSVXYMBFJK-UHFFFAOYSA-N
• SMILES： CC(NC1=CC=C(C2=CC(=O)NN=C2C)C=C1)=O

Computed Properties

• Exact Mass: 243.10089
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 70.56